4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-10-9-11(7-8-12(10)15)20(17,18)16-13-5-3-4-6-14(13)19-2/h3-9,16H,1-2H3
• InChI Key: AHNVBHFQMOQPAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2OC)F
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol

Description

4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide, also known as FMMS, is a chemical compound that has been gaining attention in the scientific community for its potential applications in medicinal chemistry. FMMS belongs to the class of sulfonamide compounds, which are widely used in pharmaceuticals due to their antibacterial, antifungal, and diuretic properties.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes through binding to their active sites. For example, 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide has been shown to bind to the active site of carbonic anhydrase, preventing the conversion of carbon dioxide to bicarbonate and leading to a decrease in pH. This can have therapeutic effects in diseases such as glaucoma, where the inhibition of carbonic anhydrase can reduce intraocular pressure.
Biochemical and Physiological Effects:
4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In addition to its enzyme inhibitory effects, 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antitumor activity in vitro and in vivo, suggesting that it may have potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide is its versatility as a research tool. Its ability to inhibit a variety of enzymes makes it useful for studying a wide range of physiological processes. However, one limitation of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide. One area of interest is the development of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide derivatives with improved solubility and potency. Another area of interest is the exploration of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide as a potential therapeutic for diseases such as cancer and Alzheimer's disease. Finally, the use of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide as a tool for studying enzyme function and regulation in various physiological contexts is an area that warrants further investigation.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide involves the reaction between 2-methoxyaniline and 4-fluoro-3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is then purified using column chromatography to obtain pure 4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide.

Scientific Research Applications

4-fluoro-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have potent inhibitory effects on a variety of enzymes, including carbonic anhydrase, histone deacetylase, and proteasome. These enzymes are involved in a wide range of physiological processes and are often dysregulated in diseases such as cancer, Alzheimer's disease, and arthritis.